Cas no 1199260-11-1 ((6-bromopyridin-3-yl)-piperidin-1-ylmethanone)

(6-bromopyridin-3-yl)-piperidin-1-ylmethanone structure
1199260-11-1 structure
Product Name:(6-bromopyridin-3-yl)-piperidin-1-ylmethanone
CAS No:1199260-11-1
MF:C11H13BrN2O
MW:269.137721776962
CID:2616896
PubChem ID:44515456
Update Time:2025-04-21

(6-bromopyridin-3-yl)-piperidin-1-ylmethanone Chemical and Physical Properties

Names and Identifiers

    • (6-bromopyridin-3-yl)-piperidin-1-ylmethanone
    • 2-BROMO-5-[(PIPERIDIN-1-YL)CARBONYL]PYRIDINE
    • DB-102332
    • MB13854
    • 1199260-11-1
    • (6-BROMOPYRIDIN-3-YL)(PIPERIDIN-1-YL)METHANONE
    • AKOS015149453
    • SCHEMBL1855859
    • Inchi: 1S/C11H13BrN2O/c12-10-5-4-9(8-13-10)11(15)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2
    • InChI Key: KIDZLZHAGHXXPU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=N1)C(N1CCCCC1)=O

Computed Properties

  • Exact Mass: 268.02113Da
  • Monoisotopic Mass: 268.02113Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33.2Ų
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